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Abstract
This technical guide provides a summary of the available thermochemical data for 2-
Bromononane (C₉H₁₉Br). Due to a lack of experimentally determined values in publicly

accessible literature, this document presents computationally derived data for key

thermochemical properties, including enthalpy of formation, Gibbs free energy of formation,

and enthalpy of fusion and vaporization. Detailed, generalized experimental protocols for the

determination of such properties for liquid haloalkanes are provided to guide researchers in

acquiring empirical data. This includes methodologies for bomb calorimetry to determine the

enthalpy of combustion, techniques for measuring the enthalpy of vaporization, and procedures

for heat capacity determination. A visual workflow for bomb calorimetry is also presented.

Introduction
2-Bromononane is a secondary alkyl halide used in various organic synthesis applications. A

thorough understanding of its thermochemical properties is essential for reaction modeling,

process design, and safety assessments in its application, particularly in pharmaceutical and

chemical manufacturing. This guide aims to consolidate the known computational data and

provide a framework for the experimental determination of the thermochemical characteristics

of 2-Bromononane.
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Thermochemical Data
Comprehensive experimental thermochemical data for 2-Bromononane are not readily

available in the reviewed scientific literature. The following table summarizes the calculated

thermochemical and physical properties from available databases. These values are derived

from computational estimation methods.

Table 1: Calculated Thermochemical and Physical Properties of 2-Bromononane
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Property Value Unit Source/Method

Thermochemical

Properties

Standard Gibbs Free

Energy of Formation

(ΔfG°)

36.78 kJ/mol
Joback Calculated

Property[1]

Enthalpy of Formation

(gas, ΔfH°gas)
-208.04 kJ/mol

Joback Calculated

Property[1]

Enthalpy of Fusion

(ΔfusH°)
20.83 kJ/mol

Joback Calculated

Property[1]

Enthalpy of

Vaporization (ΔvapH°)
41.67 kJ/mol

Joback Calculated

Property[1]

Ideal Gas Heat

Capacity (Cp,gas)
Not Available J/mol·K

Physical Properties

Molecular Formula C₉H₁₉Br [2]

Molecular Weight 207.15 g/mol [1]

Boiling Point (Tboil) 471.04 (197.89 °C) K
Joback Calculated

Property[1]

Melting Point (Tfus) 235.99 (-37.16 °C) K
Joback Calculated

Property[1]

Critical Temperature

(Tc)
654.26 K

Joback Calculated

Property[1]

Critical Pressure (Pc) 2487.55 kPa
Joback Calculated

Property[1]

Vapor Pressure

(Pvap)
0.3 ± 0.4 mmHg at 25°C [3]

Density 1.1 ± 0.1 g/cm³ [3]
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Note: The Joback and Crippen methods are group contribution methods used for the estimation

of thermochemical and physical properties of organic compounds.

Experimental Protocols for Thermochemical Data
Determination
The following sections outline generalized experimental procedures for determining the key

thermochemical properties of liquid organic compounds such as 2-Bromononane.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion is a fundamental thermochemical property that can be

experimentally determined using a bomb calorimeter.

Objective: To measure the heat released during the complete combustion of 2-Bromononane
at constant volume.

Apparatus:

Oxygen bomb calorimeter

Calorimeter bucket

Ignition unit

High-precision thermometer (±0.001 °C)

Crucible (platinum or silica)

Fuse wire (e.g., nickel-chromium)

Oxygen cylinder with pressure regulator

Analytical balance (±0.0001 g)

Pellet press (for solid samples, not required for liquid 2-Bromononane)
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Procedure:

Calibration: The heat capacity of the calorimeter (C_cal) must first be determined by

combusting a known mass of a standard substance with a certified heat of combustion, such

as benzoic acid.

Sample Preparation: A precisely weighed sample of 2-Bromononane (typically 0.5 - 1.0 g) is

placed in the crucible. A known length of fuse wire is attached to the electrodes of the bomb

head, with the wire positioned to be in contact with the sample.

Bomb Assembly: 1 mL of distilled water is added to the bomb to saturate the internal

atmosphere and ensure that the water formed during combustion is in the liquid state. The

bomb head is sealed onto the bomb body.

Pressurization: The bomb is purged with a small amount of oxygen and then filled with high-

purity oxygen to a pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter bucket. The bucket is then placed in the insulating jacket of the calorimeter. The

stirrer and thermometer are positioned appropriately.

Temperature Equilibration and Measurement: The stirrer is started, and the initial

temperature of the water is recorded at regular intervals until a constant rate of temperature

change is observed.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is recorded at short intervals (e.g., every 30

seconds) until it reaches a maximum and then begins to cool.

Post-Combustion Analysis: After the experiment, the bomb is depressurized, and the interior

is inspected for any signs of incomplete combustion. The length of the unburned fuse wire is

measured. The bomb washings are collected to analyze for the formation of nitric acid and

hydrobromic acid.

Calculations: The heat released by the combustion reaction (q_v) is calculated using the

formula: q_v = -C_cal * ΔT where ΔT is the corrected temperature rise. Corrections must be

made for the heat released by the combustion of the fuse wire and the heat of formation of
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nitric acid and hydrobromic acid. The molar enthalpy of combustion at constant volume (ΔU_c)

is then calculated from q_v and the number of moles of the sample. The enthalpy of

combustion at constant pressure (ΔH_c) can be calculated from ΔU_c using the equation:

ΔH_c = ΔU_c + Δn_gas * RT where Δn_gas is the change in the number of moles of gas in the

combustion reaction.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined by measuring the vapor pressure of 2-
Bromononane at different temperatures.

Objective: To determine the enthalpy of vaporization by measuring the relationship between

vapor pressure and temperature.

Apparatus:

A system for measuring vapor pressure as a function of temperature (e.g., a static or

dynamic apparatus)

Thermostatic bath with precise temperature control

Pressure sensor

Temperature probe

Procedure:

A sample of 2-Bromononane is placed in the apparatus.

The system is brought to a specific temperature using the thermostatic bath.

The corresponding vapor pressure is measured once the system reaches equilibrium.

This process is repeated for a range of temperatures.

Calculations: The Clausius-Clapeyron equation describes the relationship between vapor

pressure and temperature: ln(P) = - (ΔH_vap / R) * (1/T) + C A plot of ln(P) versus 1/T will yield
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a straight line with a slope of -ΔH_vap / R. The enthalpy of vaporization (ΔH_vap) can then be

calculated from the slope.

Determination of Heat Capacity
The heat capacity of liquid 2-Bromononane can be measured using various calorimetric

techniques.

Objective: To measure the isobaric heat capacity (Cp) of liquid 2-Bromononane as a function

of temperature.

Apparatus:

Adiabatic calorimeter or a differential scanning calorimeter (DSC)

Heater

Temperature sensor

Procedure (using adiabatic calorimetry):

A known mass of 2-Bromononane is placed in a calorimetric vessel.

The vessel is placed in an adiabatic shield, where the temperature of the shield is controlled

to match the temperature of the vessel to prevent heat loss.

A known amount of electrical energy (q) is supplied to the sample through a heater, and the

resulting temperature increase (ΔT) is measured.

Calculations: The heat capacity (C_p) is calculated using the formula: C_p = q / (n * ΔT) where

n is the number of moles of the sample. This measurement can be repeated at different

temperatures to determine the temperature dependence of the heat capacity.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the enthalpy of

combustion of a liquid sample like 2-Bromononane using bomb calorimetry.
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Preparation

Experiment

Analysis

Weigh Sample

Measure Fuse Wire

Assemble Bomb Head

Seal and Pressurize Bomb

Setup Calorimeter

Equilibrate Temperature

Ignite Sample

Record Temperature Change

Depressurize and Clean

Analyze Residue and Wire

Calculate ΔHc

Click to download full resolution via product page

Caption: Workflow for Bomb Calorimetry.
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Conclusion
This technical guide has summarized the currently available, albeit calculated, thermochemical

data for 2-Bromononane. The absence of experimental data highlights a knowledge gap that

requires attention from the research community. The provided generalized experimental

protocols for determining key thermochemical properties such as enthalpy of combustion,

enthalpy of vaporization, and heat capacity offer a practical starting point for researchers

aiming to obtain empirical values for 2-Bromononane and similar long-chain haloalkanes.

Accurate experimental data are crucial for advancing the safe and efficient use of this

compound in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromononane (CAS 2216-35-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. 2-Bromononane [webbook.nist.gov]

3. Buy 2-Bromononane (EVT-365800) | 2216-35-5 [evitachem.com]

To cite this document: BenchChem. [Thermochemical Profile of 2-Bromononane: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329715#thermochemical-data-for-2-bromononane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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